Cas no 1805397-00-5 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805397-00-5
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858596
• Update Time: 2025-10-30

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-7-6(8(11)12)4(10)1-3(13-7)2-5(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： AUNQTVOOAZITSC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(CC(=O)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805397-00-5)

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805397-00-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid make it a valuable intermediate in organic synthesis. The presence of both halogen and fluorine groups enhances its reactivity, enabling selective functionalization for targeted applications. In recent years, the demand for fluorinated compounds like this has surged due to their improved metabolic stability and bioavailability, aligning with the growing trend of fluorine in drug design.

One of the most searched topics related to this compound is its role in agrochemical innovation. With the global focus on sustainable agriculture, researchers are investigating 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid as a precursor for novel pesticides and herbicides. Its ability to act as a scaffold for crop protection agents has positioned it as a key player in addressing food security challenges. Additionally, its potential in green chemistry applications aligns with the industry's shift toward environmentally friendly synthesis methods.

From a synthetic chemistry perspective, the compound's CAS No. 1805397-00-5 is often referenced in patents and academic publications. Its unique combination of substituents allows for diverse chemical transformations, making it a versatile tool for medicinal chemistry and material science. Recent studies have highlighted its utility in cross-coupling reactions, a hot topic in catalysis research, further amplifying its relevance in modern synthetic workflows.

Another area of interest is the compound's potential in bioconjugation and probe development. The acetic acid moiety provides a handle for further derivatization, enabling its use in labeling and imaging applications. This has sparked discussions in forums and search queries about its applicability in diagnostic tools and molecular imaging, particularly in the context of disease biomarker detection.

In summary, 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805397-00-5) represents a multifaceted compound with broad implications across scientific disciplines. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas like drug discovery, agrochemical development, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.